Cas no 2680773-45-7 (1-methyl-2-(2,2,2-trifluoroacetamido)-1H-1,3-benzodiazole-5-carboxylic acid)

• Product Name: 1-methyl-2-(2,2,2-trifluoroacetamido)-1H-1,3-benzodiazole-5-carboxylic acid
• CAS No: 2680773-45-7
• MF: C₁₁H₈F₃N₃O₃
• MW: 287.194732666016
• CID: 5634809
• PubChem ID: 165930548
• Update Time: 2025-08-05

1-methyl-2-(2,2,2-trifluoroacetamido)-1H-1,3-benzodiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28287339
• 2680773-45-7
• 1-methyl-2-(2,2,2-trifluoroacetamido)-1H-1,3-benzodiazole-5-carboxylic acid

• Inchi： 1S/C11H8F3N3O3/c1-17-7-3-2-5(8(18)19)4-6(7)15-10(17)16-9(20)11(12,13)14/h2-4H,1H3,(H,18,19)(H,15,16,20)
• InChI Key： FZSURAPAYXUWFB-UHFFFAOYSA-N
• SMILES： FC(C(NC1=NC2C=C(C(=O)O)C=CC=2N1C)=O)(F)F

Computed Properties

• Exact Mass: 287.05177561g/mol
• Monoisotopic Mass: 287.05177561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.2Ų

Additional information on 1-methyl-2-(2,2,2-trifluoroacetamido)-1H-1,3-benzodiazole-5-carboxylic acid

Research Briefing on 1-methyl-2-(2,2,2-trifluoroacetamido)-1H-1,3-benzodiazole-5-carboxylic acid (CAS: 2680773-45-7)

The compound 1-methyl-2-(2,2,2-trifluoroacetamido)-1H-1,3-benzodiazole-5-carboxylic acid (CAS: 2680773-45-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of heterocyclic compounds, which are widely used in drug discovery. The trifluoroacetamido group and the benzodiazole core structure contribute to its stability and reactivity, making it a valuable building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs, demonstrating its versatility in medicinal chemistry.

One of the most notable advancements involves the use of 1-methyl-2-(2,2,2-trifluoroacetamido)-1H-1,3-benzodiazole-5-carboxylic acid in the development of targeted therapies for cancer. In vitro studies have shown that derivatives of this compound exhibit potent inhibitory activity against specific oncogenic kinases, suggesting its potential as a lead compound for anticancer drug development. Additionally, its pharmacokinetic properties, such as metabolic stability and bioavailability, have been investigated to assess its suitability for clinical applications.

Further research has also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified critical functional groups that enhance its binding affinity to target proteins, providing insights for the design of more effective derivatives. Computational modeling and X-ray crystallography have been employed to elucidate its interactions with biological targets, offering a foundation for rational drug design.

In conclusion, 1-methyl-2-(2,2,2-trifluoroacetamido)-1H-1,3-benzodiazole-5-carboxylic acid represents a promising scaffold in medicinal chemistry, with demonstrated potential in various therapeutic areas. Ongoing research is expected to further optimize its properties and expand its applications, paving the way for the development of next-generation pharmaceuticals. This briefing underscores the importance of continued investigation into this compound and its derivatives to unlock their full therapeutic potential.